![molecular formula C₂₃H₃₆N₂O₃ B018630 Finasteride 2-(2-Methylpropanol)amide CAS No. 116285-36-0](/img/structure/B18630.png)
Finasteride 2-(2-Methylpropanol)amide
Overview
Description
Finasteride 2-(2-Methylpropanol)amide is a synthetic compound derived from the natural metabolite of finasteride, a drug used to treat hair loss and benign prostatic hyperplasia (BPH). This compound is a potent, selective inhibitor of the enzyme 5-alpha reductase, which is responsible for the conversion of testosterone to dihydrotestosterone (DHT). It is used as a research tool to study the role of DHT in a variety of biological processes.
Scientific Research Applications
Androgenetic Alopecia Treatment : Finasteride-containing vesicles can enhance follicular delivery, potentially improving treatment outcomes for androgenetic alopecia and other pilosebaceous unit (PSU) disorders (Tabbakhian, Tavakoli, Jaafari, & Daneshamouz, 2006). It has been found to significantly increase hair weight in men with androgenetic alopecia, contributing to increased growth rate and thickness of hair (Price, Menefee, Sánchez, Ruane, & Kaufman, 2002). Finasteride also slows hair loss progression and increases hair growth in men with male pattern hair loss over two years (Kaufman et al., 1998).
Benign Prostatic Hyperplasia (BPH) : Finasteride causes ventral prostate regression and increases testosterone levels, potentially contributing to its antiproliferative properties in treating BPH (Huynh, Seyam, & Brock, 1998). It effectively inhibits human steroid 5-reductase, an enzyme involved in BPH (Bull et al., 1996).
Neuroactive Steroid Levels : Finasteride may reduce neuroactive steroid levels, potentially reducing symptoms of premenstrual dysphoric disorder, catamenial epilepsy, depression, and alcohol withdrawal (Finn et al., 2006).
Dermal Delivery Enhancement : Microemulsions of Finasteride increase skin permeability, improving drug delivery to hair follicles and skin for treating hair loss and acne (Soleymani & Salimi, 2019).
Potential in Treating Post-Finasteride Syndrome (PFS) : Exposure to Finasteride causes epigenetic changes in human Leydig cells, contributing to the understanding of Post-finasteride Syndrome (PFS), a condition characterized by persistent sexual, emotional, and cognitive impairment in men after stopping the medication for male pattern hair loss (Ihentuge & Csoka, 2020); (Ganzer, Jacobs, & Iqbal, 2015).
Improvement in Drug Toxicity Profile : A new Finasteride conjugate shows stronger inhibition of 5-reductase and reduced prostate hyperplasia in rats, suggesting a potential improved toxicity profile compared to Finasteride (Zhao et al., 2011).
Mechanism of Action
Target of Action
Finasteride 2-(2-Methylpropanol)amide primarily targets Type II 5-alpha reductase , an intracellular enzyme that converts the androgen testosterone into a more potent androgen, 5-alpha-dihydrotestosterone (DHT) . This enzyme is primarily located in the prostatic stromal cell .
Mode of Action
This compound acts as a competitive and specific inhibitor of Type II 5-alpha reductase . By inhibiting this enzyme, it effectively reduces the levels of DHT in the body . This results in a decrease in the effects of the primary androgen involved in androgen-dependent disorders .
Biochemical Pathways
The inhibition of 5-alpha reductase leads to a decrease in the conversion of testosterone to DHT . This affects the androgen-dependent pathways, leading to a reduction in the effects of DHT. The downstream effects include the reduction of symptoms associated with benign prostatic hyperplasia (BPH) and male pattern hair loss .
Pharmacokinetics
The pharmacokinetics of finasteride have been studied, and it is known to be metabolized in humans .
Result of Action
The inhibition of 5-alpha reductase by this compound leads to a decrease in the levels of DHT. This results in the reduction of symptoms associated with BPH and male pattern hair loss . In many cases, hair follicles can recover and start producing healthier, thicker hairs, resulting in hair regrowth over time . A decrease in DHT levels can also lead to a reduction in prostate size, alleviating symptoms associated with BPH, such as frequent urination, difficulty starting urination, and weak urine flow .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Finasteride 2-(2-Methylpropanol)amide interacts with the enzyme 5α-reductase . By inhibiting this enzyme, it effectively reduces the levels of dihydrotestosterone (DHT) in the body .
Cellular Effects
The reduction of DHT levels by this compound can have significant effects on cells. For example, in individuals with a genetic predisposition, DHT binds to hair follicles in the scalp, causing them to shrink and produce thinner, shorter hairs over time . By reducing DHT levels, this compound can slow down this process .
Molecular Mechanism
The molecular mechanism of this compound involves the inhibition of the enzyme 5α-reductase . This enzyme is responsible for converting testosterone into DHT . By inhibiting this enzyme, this compound reduces the levels of DHT in the body .
Metabolic Pathways
This compound is involved in the metabolic pathway that converts testosterone into DHT . It interacts with the enzyme 5α-reductase, which is a key player in this pathway .
Properties
IUPAC Name |
(1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-(1-hydroxy-2-methylpropan-2-yl)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H36N2O3/c1-21(2,13-26)25-20(28)17-7-6-15-14-5-8-18-23(4,12-10-19(27)24-18)16(14)9-11-22(15,17)3/h10,12,14-18,26H,5-9,11,13H2,1-4H3,(H,24,27)(H,25,28)/t14-,15-,16-,17+,18+,22-,23+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFUJYZCMHDCXGQ-WSBQPABSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2C(=O)NC(C)(C)CO)CCC4C3(C=CC(=O)N4)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)NC(C)(C)CO)CC[C@@H]4[C@@]3(C=CC(=O)N4)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H36N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116285-36-0 | |
Record name | Finasteride 2-(2-methylpropanol)amide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0116285360 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | FINASTERIDE 2-(2-METHYLPROPANOL)AMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1VUR22GZYY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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